Cas no 1333222-47-1 ((6-(Methoxymethoxy)pyridin-3-yl)boronic acid)

• Product Name: (6-(Methoxymethoxy)pyridin-3-yl)boronic acid
• CAS No: 1333222-47-1
• MF: C₇H₁₀BNO₄
• MW: 182.969602108002
• CID: 5737649
• PubChem ID: 73013202
• Update Time: 2023-11-10

(6-(Methoxymethoxy)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Methoxymethoxy)pyridin-3-yl)boronic acid
• 6-(methoxymethoxy)pyridin-3-yl-3-boronic acid
• 1333222-47-1
• 6-(methoxymethoxy)pyridin-3-ylboronic acid
• [6-(methoxymethoxy)pyridin-3-yl]boronic acid
• Boronic acid, B-[6-(methoxymethoxy)-3-pyridinyl]-

• Inchi： 1S/C7H10BNO4/c1-12-5-13-7-3-2-6(4-9-7)8(10)11/h2-4,10-11H,5H2,1H3
• InChI Key： NATVHABJSHEAEG-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 183.0702880g/mol
• Monoisotopic Mass: 183.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 351.8±52.0 °C(Predicted)
• pka: 6.92±0.17(Predicted)